Cas no 1783525-12-1 (3-Chloro-2-fluoro-5-methylphenylacetic acid)

• Product Name: 3-Chloro-2-fluoro-5-methylphenylacetic acid
• CAS No: 1783525-12-1
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 5000603
• Update Time: 2023-08-24

3-Chloro-2-fluoro-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-methylphenylacetic acid

• Inchi： 1S/C9H8ClFO2/c1-5-2-6(4-8(12)13)9(11)7(10)3-5/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： HKHAFEVBZNKSAG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3